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Compound of Interest

Compound Name:
2-(4-Chloro-2-

methylphenoxy)propionamide

CAS No.: 36984-14-2

Cat. No.: B12663308

Get Quote

Executive Summary
This technical guide details the synthesis of 2-(4-Chloro-2-methylphenoxy)propionamide, a

structural amide derivative of the phenoxyalkanoic acid herbicide Mecoprop (MCPP). While

primarily known in agrochemistry, this scaffold serves as a critical intermediate in the

development of aryloxyphenoxypropionate derivatives used in medicinal chemistry for their

antiproliferative and lipid-modulating properties.

This document outlines two distinct synthetic pathways:

Route A (Direct Alkylation): A convergent, industrial-scale Williamson ether synthesis.

Route B (Stepwise Acyl Substitution): A high-fidelity route via the acid chloride, optimized for

stereochemical retention and library generation in drug discovery.

Section 1: Chemical Profile & Retrosynthetic
Analysis
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Before initiating synthesis, the physicochemical constraints of the target molecule must be

understood to select appropriate solvents and workup procedures.

Target Physicochemical Profile
Property Value Notes

IUPAC Name
2-(4-Chloro-2-

methylphenoxy)propanamide

Also referred to as Mecoprop-

amide

Molecular Formula

Molecular Weight 213.66 g/mol

Melting Point
93–95 °C (Acid precursor);

Amide typically 138–142 °C

Dependent on enantiomeric

purity

Solubility
Soluble in Ethanol, Acetone,

DCM; Low solubility in Water

Recrystallization often

performed in EtOH/Water

Chirality
C2 position on the propionyl

chain

(R)-enantiomer is biologically

active (Mecoprop-P)

Retrosynthetic Logic
The molecule can be disconnected at two key junctions: the ether linkage (C-O bond) or the

amide bond (C-N bond).

Disconnection A (Ether): Leads to 4-chloro-2-methylphenol (PCOC) and 2-

chloropropionamide. This requires an

displacement.

Disconnection B (Amide): Leads to Mecoprop Acid and Ammonia. This requires carboxylic

acid activation.[1]
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Target:
2-(4-Chloro-2-methylphenoxy)propanamide

Route A Precursors:
4-Chloro-2-methylphenol

+
2-Chloropropionamide

Ether Disconnection
(C-O Bond)

Route B Precursors:
Mecoprop Acid

+
Ammonia (NH3)

Amide Disconnection
(C-N Bond)

Click to download full resolution via product page

Figure 1: Retrosynthetic analysis showing the two primary disconnections.

Section 2: Route A — Direct Alkylation (Williamson
Ether Synthesis)
Best for: Industrial scale-up, cost-efficiency, racemic synthesis.

Mechanistic Insight
This route utilizes the Williamson ether synthesis.[2][3][4][5] The phenolic hydroxyl group is

deprotonated by a base to form a phenoxide ion, which acts as a nucleophile attacking the

alpha-carbon of 2-chloropropionamide.

Criticality: The reaction follows

kinetics. Therefore, the leaving group (Cl) must be on a primary or secondary carbon. Steric
hindrance from the ortho-methyl group on the phenol can reduce reaction rates, requiring
polar aprotic solvents or phase transfer catalysts (PTC).

Protocol
Reagents:

4-Chloro-2-methylphenol (1.0 eq)[6]

2-Chloropropionamide (1.1 eq)
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Potassium Carbonate (

) (1.5 eq) or Sodium Hydroxide (NaOH)

Potassium Iodide (KI) (0.1 eq - Finkelstein catalyst)

Solvent: Methyl Ethyl Ketone (MEK) or Acetonitrile (MeCN)

Step-by-Step Methodology:

Activation: Charge a round-bottom flask with 4-chloro-2-methylphenol and MeCN. Add

anhydrous

. Stir at reflux for 30 minutes to generate the phenoxide anion. Note: Evolution of

gas will occur.

Addition: Cool slightly and add 2-chloropropionamide and catalytic KI. The KI converts the

alkyl chloride to a more reactive alkyl iodide in situ.

Reflux: Heat the mixture to reflux (80–82 °C for MeCN) for 6–12 hours. Monitor via TLC

(Mobile phase: Hexane/Ethyl Acetate 7:3).

Workup:

Filter off inorganic salts (

, Excess

).

Evaporate the solvent under reduced pressure.[7]

Redissolve residue in Ethyl Acetate and wash with 1M NaOH (to remove unreacted

phenol) followed by Brine.

Purification: Recrystallize from Ethanol/Water (1:1) to yield white needles.
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Section 3: Route B — Stepwise Acyl Substitution
(High-Fidelity)
Best for: Drug discovery, library generation, and stereochemical retention.

Mechanistic Insight
Direct alkylation (Route A) can sometimes lead to side reactions (N-alkylation of the amide).

Route B avoids this by establishing the ether linkage first (making Mecoprop acid) and then

converting the acid to an amide. This allows for the use of chiral starting materials to produce

the biologically active (R)-isomer.

Protocol
Phase 1: Synthesis of Mecoprop Acid

React 4-chloro-2-methylphenol with 2-chloropropionic acid using NaOH (aq) and reflux.

Acidify with HCl to precipitate Mecoprop acid.

Phase 2: Acid Chloride Formation & Amidation Reagents:

Mecoprop Acid (1.0 eq)

Thionyl Chloride (

) (1.5 eq)

Ammonium Hydroxide (

) or Ammonia gas

Solvent: Toluene or DCM

Step-by-Step Methodology:

Chlorination: Dissolve Mecoprop acid in dry Toluene. Add

dropwise. Heat to 60 °C for 2 hours.
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Validation: Monitor cessation of

/HCl gas evolution.

Evaporation: Remove excess

and solvent in vacuo to isolate the crude Acid Chloride (Mecoprop-Cl). Do not purify; use
immediately.

Amidation: Dissolve Mecoprop-Cl in dry DCM. Cool to 0 °C.

Addition: Slowly bubble

gas or add concentrated

dropwise. The reaction is highly exothermic.

Workup: Wash the organic layer with water, saturated

, and brine. Dry over

.

Isolation: Evaporate solvent to yield the target amide.

Start:
4-Chloro-2-methylphenol

Intermediate:
Mecoprop Acid

Cl-Propionic Acid
NaOH, Reflux

Activated:
Acid Chloride

Product:
Mecoprop Amide

SOCl2
Toluene, 60°C

NH3 / NH4OH
DCM, 0°C

Click to download full resolution via product page

Figure 2: Stepwise synthetic workflow via the Acid Chloride intermediate.
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Section 4: Stereochemical Considerations
In biological systems, the (R)-enantiomer (Mecoprop-P) is significantly more active than the

(S)-enantiomer due to specific binding affinities with auxin receptors (in plants) or PPAR

receptors (in mammals).

Inversion Strategy: The Williamson ether synthesis proceeds via

, causing an inversion of configuration at the chiral center of the propionate.

To obtain (R)-Mecoprop Amide: You must start with (S)-2-chloropropionamide (or (S)-2-

chloropropionic acid).

Reaction: Phenoxide + (S)-Chloride

(R)-Ether +

.

Section 5: Analytical Validation
Every batch must be validated against the following criteria to ensure structural integrity and

purity.
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Technique Observation Structural Interpretation

1H NMR (CDCl3) 1.6 ppm (d, 3H)
Methyl group of the propionyl

chain.

2.2 ppm (s, 3H)
Methyl group on the aromatic

ring (Ortho).

4.6 ppm (q, 1H)
Methine proton (CH) adjacent

to the ether oxygen.

6.5–7.2 ppm (m, 3H)

Aromatic protons (splitting

pattern depends on

substitution).

5.5–6.5 ppm (br s)

Amide

protons (exchangeable with

).

HPLC C18 Column, MeCN/H2O
Single peak >98% area

integration.

IR Spectroscopy 1650–1690 Strong Carbonyl (C=O) stretch

(Amide I band).

3150–3400 N-H stretch (Doublet for

primary amide).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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